molecular formula C21H17ClN2O4S B2426251 1-(4-chlorophenyl)-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide CAS No. 922093-96-7

1-(4-chlorophenyl)-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide

Cat. No. B2426251
CAS RN: 922093-96-7
M. Wt: 428.89
InChI Key: DYSRCXWQHIYIGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-(4-chlorophenyl)-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide” is a complex organic molecule. Unfortunately, there is not much specific information available about this compound .

Scientific Research Applications

Applications in Antioxidant Capacity Measurement

The compound's structural similarity to known antioxidants has implications in the ABTS/PP Decolorization Assay, which is widely used to measure antioxidant capacity. This method involves the use of radical cations and is crucial for understanding the antioxidant properties of various substances. The compound's potential role in forming coupling adducts with radical cations or undergoing oxidation without coupling makes it a candidate for further investigation in this assay. The specific reactions, like coupling, might influence the comparison between antioxidants, highlighting the compound's relevance in fine-tuning the assay for more accurate antioxidant capacity measurement (Ilyasov et al., 2020).

Potential in Organic Pollutants Treatment

The compound's structural features suggest potential applications in the enzymatic remediation of organic pollutants. The presence of specific functional groups indicates that it could interact with redox mediators, enhancing the efficiency of degradation of recalcitrant compounds in wastewater. The compound's role in enzymatic processes, particularly in conjunction with redox mediators like 1-hydroxybenzotriazole or veratryl alcohol, could lead to improved treatment of aromatic compounds in industrial effluents, marking a significant step in environmental remediation (Husain & Husain, 2007).

Role in Sulfonamide Drug Development

Given the compound's sulfonamide group, it may be significant in the development of novel pharmaceuticals. Sulfonamides are foundational in many drugs, like diuretics, carbonic anhydrase inhibitors, and antiepileptics. The compound's unique structure could lead to the synthesis of new drugs with improved specificity and efficacy for various diseases, including glaucoma, cancer, and infectious diseases. The constant need for novel sulfonamides in drug development underscores the potential importance of this compound in future pharmaceuticals (Carta, Scozzafava, & Supuran, 2012).

properties

IUPAC Name

1-(4-chlorophenyl)-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)methanesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H17ClN2O4S/c1-13-2-8-20-18(10-13)23-21(25)17-11-16(7-9-19(17)28-20)24-29(26,27)12-14-3-5-15(22)6-4-14/h2-11,24H,12H2,1H3,(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DYSRCXWQHIYIGU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)CC4=CC=C(C=C4)Cl)C(=O)N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H17ClN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

428.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-chlorophenyl)-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.